(4-Ethoxy-3-fluoro-phenyl)-piperidin-4-yl-methanone

• Molecular Formula: C14H18FNO2
• Molecular Weight: 251.30 g/mol
• IUPAC Name: (4-ethoxy-3-fluorophenyl)-piperidin-4-ylmethanone
• InChI: InChI=1S/C14H18FNO2/c1-2-18-13-4-3-11(9-12(13)15)14(17)10-5-7-16-8-6-10/h3-4,9-10,16H,2,5-8H2,1H3
• InChI Key: PXSTWGHCKSMYNZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)C2CCNCC2)F

Description

(4-Ethoxy-3-fluoro-phenyl)-piperidin-4-yl-methanone is a useful research compound. Its molecular formula is C14H18FNO2 and its molecular weight is 251.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(4-ethoxy-3-fluoro-benzoyl)-piperidine-1-carboxylic acid tert-butyl ester (0.95 g, 2.70 mmol) in 10 mL of DCM, was added 2 mL of TFA. The reaction mixture was stirred at ambient temperature for 2.5 hours, and then solvent was removed by reduced pressure to yield the title product (0.65 g, 2.46 mmol). MS (ESI) m/z 252.0 (M+H+); HPLC (Novapak 150×3.9 mm C-18 column: mobile phase: 35-90% acetonitrile/water with 0.1% TFA, at 2 mL/min over 2 min.) t 1.43 min.